3-[(1-Methylsulfonylpiperidin-4-yl)methoxy]-6,7-dihydro-5H-cyclopenta[c]pyridazine

• IUPAC Name: 3-[(1-methylsulfonylpiperidin-4-yl)methoxy]-6,7-dihydro-5H-cyclopenta[c]pyridazine
• InChI: InChI=1S/C14H21N3O3S/c1-21(18,19)17-7-5-11(6-8-17)10-20-14-9-12-3-2-4-13(12)15-16-14/h9,11H,2-8,10H2,1H3
• InChI Key: MLXXZPIIHKFOGZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)COC2=NN=C3CCCC3=C2
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol

Description

The compound “3-[(1-Methylsulfonylpiperidin-4-yl)methoxy]-6,7-dihydro-5H-cyclopenta[c]pyridazine” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. These types of structures are common in many pharmaceuticals.

Molecular Structure Analysis

The pyridazine ring is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity. The piperidine ring is in the sp3-hybridized state.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyridazine and piperidine derivatives are known to participate in a wide range of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and substituents. Pyridazine and piperidine rings are known to have unique physicochemical properties that can be advantageous in drug design.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some pyridazine and piperidine derivatives have been found to exhibit a wide range of pharmacological activities.